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Compound of Interest

Compound Name:
2-(3-Bromophenyl)-2-

methylpropylamine HCl

CAS No.: 1365271-44-8

Cat. No.: B1378081

Get Quote

Part 1: Executive Summary & Strategic Utility
2-(3-Bromophenyl)-2-methylpropylamine HCl is a high-value gem-dimethyl-

-phenylpropylamine scaffold. Unlike classical amphetamines (

-methyl-phenethylamines), this structural class features a quaternary carbon at the

-position relative to the amine. This unique steric and electronic profile confers distinct
pharmacological advantages:

Metabolic Stability: The gem-dimethyl group at the

-position sterically hinders oxidative deamination by Monoamine Oxidases (MAO-A/B),
significantly extending the half-life compared to non-substituted phenethylamines.

Selectivity Tuning: The 3-bromo (meta-bromo) substituent is a classic bioisostere used to

enhance affinity for the Serotonin Transporter (SERT) while maintaining moderate affinity for
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the Norepinephrine Transporter (NET).

Absence of Neurotoxicity: Unlike halogenated amphetamines (e.g., PCA, fenfluramine),

-phenylpropylamines generally lack the neurotoxic potential associated with potent
monoamine release, acting primarily as reuptake inhibitors or TAAR1 agonists.

Core Applications
Lead Optimization: Synthesis of novel SNRI (Serotonin-Norepinephrine Reuptake Inhibitor)

candidates.

Fragment-Based Drug Discovery (FBDD): Screening for Sigma-1 Receptor (S1R) ligands

and NMDA receptor modulators.

Chemical Biology: Design of photoaffinity probes for transporter mapping (utilizing the

bromo-handle for cross-coupling).

Part 2: Technical Specifications & Chemical Profile
Property Specification

Chemical Name
2-(3-Bromophenyl)-2-methylpropylamine

Hydrochloride

CAS Number 1365271-44-8

Molecular Formula

Molecular Weight 264.59 g/mol

Solubility
Soluble in DMSO (>20 mg/mL), Water (>10

mg/mL), Methanol

Storage Desiccate at -20°C; Hygroscopic

Structural Class -dimethyl-phenethylamine (Phentermine Isomer)

Part 3: Experimental Protocols
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Protocol A: Chemical Derivatization for SAR Library
Generation
Objective: To synthesize N-alkylated derivatives to probe the hydrophobic pocket of SERT/NET.

Rationale: The primary amine is a versatile handle. N-methylation or N-benzylation often shifts

selectivity from NET to SERT or increases Sigma-1 affinity.

Reagents:

2-(3-Bromophenyl)-2-methylpropylamine HCl (1.0 eq)

Aldehyde (e.g., Formaldehyde, Benzaldehyde) (1.1 eq)

Sodium Triacetoxyborohydride (STAB) (1.5 eq)

Dichloromethane (DCM) (anhydrous)

Acetic Acid (catalytic)

Workflow:

Free Basing: Dissolve the HCl salt in water, basify with 1M NaOH to pH 10, and extract with

DCM (

mL). Dry over

and concentrate.

Imine Formation: Dissolve the free amine (0.5 mmol) in DCM (5 mL). Add the aldehyde (0.55

mmol) and stir for 30 min at Room Temperature (RT) under

.

Reduction: Add STAB (0.75 mmol) and 1 drop of acetic acid. Stir for 4-16 hours.

Quench & Isolation: Quench with sat.

. Extract with DCM. Purify via flash chromatography (SiO2, MeOH/DCM gradient).
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Salt Formation: Redissolve in

and add 2M HCl in ether to precipitate the hydrochloride salt for biological testing.

Protocol B: In Vitro Monoamine Uptake Inhibition Assay
Objective: Determine the

of the compound for SERT, NET, and DAT. System: HEK293 cells stably expressing human
SERT, NET, or DAT.

Materials:

Radioligands:

-Serotonin,

-Norepinephrine,

-Dopamine.

Buffer: Krebs-Ringer-HEPES (KRH) buffer containing 0.1% Ascorbic Acid and

Pargyline (MAO inhibitor).

Step-by-Step Methodology:

Cell Preparation: Harvest HEK293 cells and resuspend in KRH buffer at

cells/mL.

Pre-incubation: Aliquot 200

of cell suspension into 96-well plates. Add 25

of test compound (dissolved in DMSO/Buffer, final conc. range

). Incubate for 15 min at 37°C.

Control: Vehicle (DMSO) only.

Non-Specific Binding (NSB): Add
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Fluoxetine (SERT), Nisoxetine (NET), or GBR12909 (DAT).

Uptake Initiation: Add 25

of respective

-neurotransmitter (final conc. 20-50 nM).

Incubation: Incubate for 10 min (DAT/SERT) or 20 min (NET) at 37°C.

Termination: Rapidly filter through GF/B filters using a cell harvester. Wash

with ice-cold buffer.

Quantification: Measure radioactivity via Liquid Scintillation Counting (LSC).

Analysis: Plot log-concentration vs. % inhibition. Calculate

using non-linear regression (GraphPad Prism).

Part 4: Mechanism & Signaling Pathway
Visualization
The following diagram illustrates the strategic positioning of 2-(3-Bromophenyl)-2-

methylpropylamine in the "Chemical Space" of neuroscience and its interaction with key

targets.
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Figure 1: Structure-Activity Relationship (SAR) map highlighting the functional roles of the gem-

dimethyl and 3-bromo moieties in driving pharmacological selectivity.
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Disclaimer: This compound is for Research Use Only (RUO). It is not approved for human or

veterinary use. Researchers must adhere to all local regulations regarding the handling of

potentially psychoactive amines.

To cite this document: BenchChem. [Application Note: 2-(3-Bromophenyl)-2-
methylpropylamine HCl in Neuroscience Research]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1378081/docs#application-note-2-3-
bromophenyl-2-methylpropylamine-hcl-in-neuroscience-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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